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Compound of Interest

Compound Name: iron(III)bromide

Cat. No.: B8816755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

iron(III) bromide (FeBr₃), a process of significant interest in various fields including catalysis,

materials science, and chemical synthesis. This document outlines the decomposition pathway,

presents key quantitative data, details experimental protocols for analysis, and provides visual

representations of the core concepts.

Introduction
Iron(III) bromide is a red-brown, hygroscopic, and light-sensitive solid that is commonly utilized

as a Lewis acid catalyst in organic synthesis, particularly in the halogenation of aromatic

compounds. Understanding its thermal stability and decomposition characteristics is crucial for

its effective application in high-temperature processes and for the safe handling and storage of

the compound. The thermal decomposition of FeBr₃ involves the reduction of the iron center

and the release of elemental bromine.

Thermal Decomposition Pathway
The thermal decomposition of iron(III) bromide primarily proceeds via the following reaction,

especially at temperatures above 200 °C in an inert atmosphere:

2FeBr₃(s) → 2FeBr₂(s) + Br₂(g)
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This reaction involves the reduction of iron(III) to iron(II) with the concurrent formation of

gaseous bromine. Under vacuum conditions, this decomposition can occur at a lower

temperature range of 122–130 °C.[1] Another potential decomposition pathway, leading to the

formation of elemental iron and bromine, is less commonly observed under standard thermal

analysis conditions.

The following diagram illustrates the primary thermal decomposition pathway of iron(III)

bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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